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Compound of Interest

Compound Name:
4-Bromo-N-methylaniline

hydrochloride

CAS No.: 84250-73-7

Cat. No.: B1371641

Get Quote

Executive Summary & Core Directive
The immediate safety imperative: 4-Bromo-N-methylaniline hydrochloride (CAS: 84250-73-

7) is a halogenated aniline derivative.[1][2][3] Improper disposal poses two critical risks:

Methemoglobinemia in personnel via skin absorption/inhalation and persistent environmental

toxicity due to the halogenated aromatic structure.[2]

Do not dispose of this substance down the drain. This guide provides a self-validating protocol

for the segregation, packaging, and handoff of this chemical to hazardous waste management,

ensuring compliance with RCRA standards (US) and global safety norms.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in selecting the correct waste

stream.[2]
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Property Data Operational Implication

Chemical Name
4-Bromo-N-methylaniline

hydrochloride
Official manifest name.[1][2][3]

CAS Number (Salt) 84250-73-7

Use this for specific waste

profiling.[1][2][3] (Free base is

6911-87-1).[1][2][3][4][5]

Formula C₇H₈BrN[1][2][3][6][7] · HCl
Contains Chlorine and

Bromine (Halogenated).[2][3]

Molecular Weight 222.51 g/mol High density solid.[2][3]

Solubility Soluble in water/alcohols
High mobility in aqueous waste

streams (spill risk).[2][3]

Acidity Acidic in solution
Potential to lower pH of

aqueous waste mixtures.[2][3]

The "Hidden" Hazard: Methemoglobinemia
Unlike standard organic solvents, aniline derivatives oxidize hemoglobin to methemoglobin,

impairing oxygen transport.[2]

Mechanism: The aromatic amine metabolite oxidizes Fe²⁺ in hemoglobin to Fe³⁺.[2]

Symptom Latency: Cyanosis (blue skin) may be delayed 1–4 hours after exposure.[1][2]

Disposal Consequence: All waste containers must be labeled "TOXIC" to alert downstream

handlers of this specific biological threat.[2]

Pre-Disposal Protocol: Segregation & Stabilization
Before moving waste to the central accumulation area, you must stabilize the material at the

point of generation.[2]

A. Segregation Rules (The "Never-Mix" List)
Strong Oxidizers: Never mix with nitric acid, permanganates, or peroxides.[2][3] Aniline

derivatives are reducing agents; mixing triggers exothermic decomposition or explosion.[2]
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Strong Bases: Do not mix with NaOH or KOH solutions.[1][2] This liberates the free base (4-

Bromo-N-methylaniline), which is more volatile and readily absorbed through the skin than

the salt form.[1][2]

Non-Halogenated Solvents: Do not mix with acetone or ethanol waste unless unavoidable.[1]

[2] Halogenated waste requires high-temperature incineration with acid scrubbers; mixing it

with non-halogenated waste unnecessarily increases the volume of expensive-to-treat

waste.[1][2]

B. Packaging & Labeling[2][8][9]
Container: High-Density Polyethylene (HDPE) or Amber Glass.[1][2] Avoid metal containers

due to the acidic nature of the hydrochloride salt.[2]

Labeling:

Primary Tag: "Hazardous Waste - Halogenated Organic Solid" (or Liquid).[1][2]

Constituents: List "4-Bromo-N-methylaniline HCl" explicitly.

Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid Reagent
Use this when disposing of expired shelf stock or excess solid reagent.

Don PPE: Double nitrile gloves (minimum 0.11mm thickness), lab coat, and safety glasses.

[2]

Containerize: Transfer the solid directly into a dedicated wide-mouth HDPE waste jar. Do not

dissolve it in solvent to "wash it down"—keep it solid to minimize waste volume.[2]

Tagging: Affix a hazardous waste tag immediately.[2][9]

Waste Code (RCRA Guidance): While not explicitly P- or U-listed, classify as D000 (Toxic

Characteristic) or state-specific halogenated codes (e.g., California's 741).[1][2]
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Secondary Containment: Place the jar in a secondary tray during transport to the

accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Use this for mother liquors or extraction layers containing the substance.[2]

pH Check: If the waste is aqueous, check pH.[2] If < 2 or > 12.5, it may need neutralization

only if your facility's specific protocol allows bench-top neutralization.[1][2] Otherwise, tag as

"Corrosive + Toxic."

Solvent Stream Selection:

Organic Phase: Pour into the Halogenated Solvent Waste carboy.[2]

Aqueous Phase: Pour into the Aqueous Toxic Waste carboy.[2]

Rinsing: Triple rinse the reaction flask with a minimal amount of acetone/ethanol. Add these

rinsates to the Halogenated Solvent Waste container (the bromine content dictates the

stream).

Scenario C: Contaminated Debris (PPE, Weigh Boats)[1][3]
Segregation: Do not throw gloves or weigh boats into the regular trash.

Bagging: Place all contaminated solids into a clear, heavy-duty plastic bag (minimum 4 mil)

labeled "Chemically Contaminated Debris."

Seal: Zip-tie or tape the bag closed to prevent off-gassing of any residual free amines.[1][2]

Decision Logic Diagram
The following flowchart illustrates the decision-making process for classifying and disposing of

4-Bromo-N-methylaniline HCl waste.
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Waste Generation:
4-Bromo-N-methylaniline HCl

Physical State?

Pure Solid / Debris

Solid

Liquid / Solution

Liquid

Is it Debris (Gloves/Paper)? Solvent Type?

Solid Hazardous Waste
(Tag: Toxic Solid)

No (Pure Chemical)

Contaminated Debris
(Double Bagged)

Yes

Halogenated Solvent Waste
(Contains Br/Cl)

Organic Solvent

Aqueous Toxic Waste
(Check pH)

Water Based

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Bromo-N-methylaniline HCl waste streams based on

physical state and solvent matrix.

Emergency Spill Procedures
If a spill occurs outside of a fume hood:

Evacuate: Clear the immediate area. Aniline derivatives can be absorbed through skin or

inhaled as dust.[2]

PPE Up: Wear a Tyvek suit, double nitrile gloves, and a P100 respirator if dust is present.[2]

Contain:
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Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a

waste bag.[2]

Liquid Spill: Use vermiculite or a dedicated "Organic" spill kit.[1][2] Do not use sawdust

(combustible).[2]

Clean: Wash the surface with a mild surfactant solution.[2] Verify no blue/brown discoloration

remains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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